

The Neuroprotective Potential of Org OD 02-0: A Technical Overview

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B083341

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Org OD 02-0, a potent and specific agonist of the membrane progesterone receptor α (mPR α), has emerged as a promising candidate for neuroprotection. This technical guide synthesizes the current understanding of **Org OD 02-0**, focusing on its mechanism of action, experimental validation, and the signaling pathways it modulates.

Core Mechanism of Action

Org OD 02-0 exerts its neuroprotective effects primarily through the activation of mPR α , a distinct entity from the classical nuclear progesterone receptors.[1][2] This interaction initiates rapid, non-genomic signaling cascades within neuronal cells, conferring resilience against cytotoxic insults. The IC50 value for **Org OD 02-0**'s binding to mPR α is 33.9 nM.[3][4][5]


Quantitative Data Summary

The following table summarizes the key quantitative data from in vitro studies assessing the neuroprotective efficacy of **Org OD 02-0**.

Parameter	Value	Cell Model	Insult	Source
IC50 (mPR α)	33.9 nM	-	-	
Effective Concentration	100 nM	SH-SY5Y cells	6-hydroxydopamine (6-OHDA), 1-methyl-4-phenylpyridinium (MPP+)	
Effective Concentration	20 nM	Human Umbilical Vein Endothelial Cells (HUVECs)	-	

Signaling Pathways

The neuroprotective effects of **Org OD 02-0** are mediated by the activation of key intracellular signaling pathways. Upon binding to mPR α , **Org OD 02-0** triggers the PI3K-Akt and MAPK/ERK pathways, both of which are critical for promoting cell survival and inhibiting apoptosis.



[Click to download full resolution via product page](#)

Org OD 02-0 signaling cascade.

Experimental Protocols

The neuroprotective properties of **Org OD 02-0** have been primarily investigated using in vitro models of Parkinson's disease. A representative experimental workflow is detailed below.

Cell Culture and Neurotoxin Treatment

- **Cell Line:** SH-SY5Y human neuroblastoma cells are a commonly used cell line for these studies.
- **Culture Conditions:** Cells are maintained in standard culture medium (e.g., DMEM/F12) supplemented with fetal bovine serum and antibiotics.
- **Induction of Neurotoxicity:** To model Parkinson's disease-like neurodegeneration, cells are treated with either 6-hydroxydopamine (6-OHDA) or 1-methyl-4-phenylpyridinium (MPP+).

Org OD 02-0 Treatment and Viability Assays

- **Treatment:** Cells are pre-treated with **Org OD 02-0** (e.g., 100 nM) for a specified period before the addition of the neurotoxin.
- **Cell Viability Assessment:** The protective effect of **Org OD 02-0** is quantified using cell viability assays. A common method is the Hoechst 33342 stain, which allows for the visualization and quantification of apoptotic nuclei.



[Click to download full resolution via product page](#)

In vitro neuroprotection assay workflow.

Investigation of Signaling Pathways

To confirm the involvement of the PI3K-Akt and MAPK/ERK pathways, specific inhibitors are used in conjunction with **Org OD 02-0** treatment.

- PI3K Inhibition: Wortmannin is a selective inhibitor of PI3K.
- Akt Inhibition: ML-9 is used to inhibit Akt activity.
- ERK Inhibition: AZD 6244 is an inhibitor of the ERK pathway.

The abrogation of **Org OD 02-0**'s protective effects in the presence of these inhibitors provides strong evidence for the role of these pathways.

Concluding Remarks

The available data strongly support the neuroprotective potential of **Org OD 02-0**, mediated through the specific activation of mPR α and the subsequent engagement of the PI3K-Akt and MAPK/ERK signaling pathways. Further preclinical and clinical investigations are warranted to fully elucidate its therapeutic utility in neurodegenerative diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Frontiers | Progesterone exerts a neuroprotective action in a Parkinson's disease human cell model through membrane progesterone receptor α (mPR α /PAQR7) [frontiersin.org]
- 2. Progesterone exerts a neuroprotective action in a Parkinson's disease human cell model through membrane progesterone receptor α (mPR α /PAQR7) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- 4. axonmedchem.com [axonmedchem.com]
- 5. glpbio.com [glpbio.com]
- To cite this document: BenchChem. [The Neuroprotective Potential of Org OD 02-0: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b083341#exploring-the-neuroprotective-potential-of-org-od-02-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com